Cas no 40740-56-5 (5-Fluoro-benzo[b]thiophene-3-carbaldehyde)

• Product Name: 5-Fluoro-benzo[b]thiophene-3-carbaldehyde
• CAS No: 40740-56-5
• MF: C₉H₅FOS
• MW: 180.198804616928
• MDL: MFCD17168659
• CID: 4713975
• PubChem ID: 21826259
• Update Time: 2024-03-01

5-Fluoro-benzo[b]thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-benzothiophene-3-carbaldehyde
• 5-Fluoro-benzo[b]thiophene-3-carbaldehyde
• Benzo[b]thiophene-3-carboxaldehyde, 5-fluoro-
• 5-fluorobenzo[b]thiophene-3-carbaldehyde

• MDL： MFCD17168659
• Inchi： 1S/C9H5FOS/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-5H
• InChI Key： FGNHFMZSRGUTMC-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C2C=C(C=CC1=2)F

Computed Properties

• Exact Mass: 180.00451411g/mol
• Monoisotopic Mass: 180.00451411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes